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Compound of Interest

Compound Name: Glycosyltransferase-IN-1

Cat. No.: B12398304

For Researchers, Scientists, and Drug Development Professionals

Core Target: Bacterial Peptidoglycan
Glycosyltransferase (PGT)

Glycosyltransferase-IN-1, identified as compound 5m in the primary literature, is a potent
inhibitor of bacterial peptidoglycan glycosyltransferase (PGT).[1][2] This enzyme is a crucial
component in the biosynthesis of the bacterial cell wall, catalyzing the polymerization of lipid I,
a key precursor, to form linear glycan chains.[3][4][5] The inhibition of PGT disrupts the integrity
of the peptidoglycan layer, ultimately leading to bacterial cell death.[3][4] This makes PGT a
compelling target for the development of novel antibacterial agents.

Quantitative Data Summary

The inhibitory activity of Glycosyltransferase-IN-1 has been quantified through both
enzymatic and microbiological assays.
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Data Type Value Target/Organism Reference
IC50 8.9 uM E. coli PBP1b (a PGT) [6]
MIC 3 pg/mL S. aureus (MSSA) [6]

Methicillin-resistant S.
3 pg/mL [6]
aureus (MRSA)

12-24 pg/mL E. coli [6]

Signaling Pathway and Mechanism of Action

Glycosyltransferase-IN-1 targets a critical step in the bacterial cell wall synthesis pathway.
This pathway is essential for bacterial survival and is a well-established target for antibiotics.
The following diagram illustrates the key stages of peptidoglycan biosynthesis and the point of
inhibition by Glycosyltransferase-IN-1.
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Prepare Reagents
(Enzyme, Substrate, Inhibitor, Buffer)

!

Set up Reaction in Microplate
(Enzyme + Inhibitor)

!

Pre-incubate

Add Fluorescent Lipid Il Substrate

Measure Fluorescence Kinetics

Data Analysis
(Calculate Rates, % Inhibition)

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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